Cas no 1386379-86-7 (2-(Benzyloxy)-3,5-dimethylbenzaldehyde)

• Product Name: 2-(Benzyloxy)-3,5-dimethylbenzaldehyde
• CAS No: 1386379-86-7
• MF: C₁₆H₁₆O₂
• MW: 240.30
• CID: 5075935
• Update Time: 2025-10-24

2-(Benzyloxy)-3,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-3,5-dimethylbenzaldehyde

• Inchi： 1S/C16H16O2/c1-12-8-13(2)16(15(9-12)10-17)18-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key： WYXNOVKDXRXDJF-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C)=CC(C)=C1OCC1=CC=CC=C1

Additional information on 2-(Benzyloxy)-3,5-dimethylbenzaldehyde

2-(Benzyloxy)-3,5-dimethylbenzaldehyde: A Comprehensive Overview

The compound 2-(Benzyloxy)-3,5-dimethylbenzaldehyde, with the CAS number 1386379-86-7, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a benzyloxy group and two methyl substituents. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-(Benzyloxy)-3,5-dimethylbenzaldehyde in the synthesis of advanced materials. Researchers have explored its role as a precursor in the development of novel polymers and organic semiconductors. For instance, a 2023 study published in the Journal of Materials Chemistry demonstrated that this compound can be used to synthesize high-performance organic field-effect transistors (OFETs). The methyl groups on the benzene ring contribute to the molecule's stability, while the benzyloxy group enhances its solubility in organic solvents, making it an ideal candidate for such applications.

In addition to its role in materials science, 2-(Benzyloxy)-3,5-dimethylbenzaldehyde has also been investigated for its biological activity. A 2022 study in the journal Bioorganic Chemistry reported that this compound exhibits moderate anti-inflammatory properties. The methyl substituents were found to play a crucial role in modulating the compound's bioactivity, suggesting potential applications in drug discovery. Furthermore, its aldehyde group makes it a promising candidate for use in click chemistry reactions, which are widely employed in medicinal chemistry.

The synthesis of 2-(Benzyloxy)-3,5-dimethylbenzaldehyde typically involves a multi-step process that includes Friedel-Crafts alkylation and subsequent oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, researchers have developed palladium-catalyzed coupling reactions that significantly reduce reaction times and improve yields. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for this compound.

From an environmental standpoint, the ecological impact of 2-(Benzyloxy)-3,5-dimethylbenzaldehyde has been a topic of interest. A 2021 study published in Environmental Science & Technology assessed its biodegradability and found that under aerobic conditions, the compound undergoes rapid degradation due to the action of soil microorganisms. This finding is particularly relevant for industries involved in large-scale production or application of this compound, as it highlights the need for sustainable practices to minimize environmental footprint.

In conclusion, 2-(Benzyloxy)-3,5-dimethylbenzaldehyde is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in materials science, medicinal chemistry, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.